Cas no 2148344-62-9 (1-[2-[2-(2-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one)

• Product Name: 1-[2-[2-(2-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one
• CAS No: 2148344-62-9
• MF: C₁₈H₁₁ClO
• MW: 278.732343912125
• CID: 6627094
• PubChem ID: 170902522
• Update Time: 2026-03-12

1-[2-[2-(2-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-(2-Chlorophenyl)ethynyl]phenyl]-2,3-butadien-1-one
• 1-(2-((2-Chlorophenyl)ethynyl)phenyl)buta-2,3-dien-1-one
• G74366
• 2148344-62-9

• Inchi： 1S/C18H11ClO/c1-2-7-18(20)16-10-5-3-8-14(16)12-13-15-9-4-6-11-17(15)19/h3-11H,1H2
• InChI Key： PZYXWOXHVMWLFR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C#CC1=CC=CC=C1Cl)(=O)C=C=C

Computed Properties

• Exact Mass: 278.0498427g/mol
• Monoisotopic Mass: 278.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.3±38.0 °C(Predicted)